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Compound of Interest

Compound Name: N-phenylethenesulfonamide

CAS No.: 3192-10-7

Cat. No.: B3124583

Get Quote

Executive Summary
N-Phenylethenesulfonamide (and its structural isomer 2-phenylethenesulfonamide, CAS

4363-41-1) represents a class of bioactive organic scaffolds often used in drug discovery as

endothelin receptor antagonists or synthetic intermediates.[1]

Immediate Action Required:

Do NOT dispose of down the drain.

Do NOT mix with strong oxidizers (e.g., nitric acid, perchlorates) due to the reactive alkene

moiety.

Classification: Regulated as Non-Halogenated Organic Waste (unless halogenated solvents

are present).

Destruction Method: High-temperature incineration with flue gas scrubbing (to capture

SOₓ/NOₓ).[1]
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Hazard Identification & Mechanistic Logic
To handle this chemical safely, one must understand the causality of its toxicity. This molecule

contains two distinct reactive centers that dictate its disposal requirements:

The

-Unsaturated Sulfonamide (Michael Acceptor):

Mechanism: The ethene group conjugated to the electron-withdrawing sulfonyl group

makes the double bond highly electrophilic.[1] It acts as a Michael acceptor, capable of

alkylating biological nucleophiles (like cysteine residues in proteins).

Safety Implication: This reactivity is the basis for its potential skin sensitization and

cytotoxicity. Waste containers must be sealed to prevent dust inhalation, which could lead

to respiratory tract alkylation/irritation.

The Sulfonamide Moiety (

):

Mechanism: Upon combustion, this group releases Sulfur Oxides (

) and Nitrogen Oxides (

).

Disposal Implication: Standard open burning is prohibited.[1] It requires incineration

facilities equipped with alkaline scrubbers to neutralize acidic off-gases.[1]

Table 1: GHS Hazard Classification (Baseline)
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Hazard Category H-Code Description
Operational
Control

Acute Toxicity (Oral) H302 Harmful if swallowed

Double-glove (Nitrile);

Use N95/P100 mask

for solids.[1]

Skin Irritation H315 Causes skin irritation

Immediate wash with

soap/water upon

contact.[1]

Eye Irritation H319
Causes serious eye

irritation

Wear safety goggles

(ANSI Z87.1).

STOT - SE H335
May cause respiratory

irritation

Handle only in a fume

hood.[1]

Segregation & Compatibility Protocol
Proper segregation is the primary defense against unplanned exothermic reactions in the

waste stream.

Incompatibility 1: Strong Oxidizers. The alkene double bond is susceptible to rapid oxidation.

Mixing with chromic acid, permanganates, or peroxides can trigger fire or explosion.

Incompatibility 2: Strong Bases. If the sulfonamide nitrogen is unsubstituted or mono-

substituted, it is acidic (

).[1] Mixing with strong bases can generate heat and form salts, potentially altering solubility
and complicating incineration.

Storage Rule: Store waste in Amber Glass or HDPE containers. Avoid metal containers if the

compound is in an acidic solution, as sulfonamides can facilitate corrosion.

Disposal Workflow
The following decision tree outlines the logical flow for disposing of N-
phenylethenesulfonamide based on its physical state.
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Waste Generation:
N-Phenylethenesulfonamide

Determine Physical State

Solid / Powder

Dry Solid

Liquid / Solution

Dissolved

Container: Solid Organic Waste
(Wide-mouth HDPE)

Check Solvent Type

Container: Halogenated Solvent Waste
(e.g., DCM, Chloroform)

Contains Halogens

Container: Non-Halogenated Organic Waste
(e.g., MeOH, DMSO)

No Halogens

Labeling:
'Contains Sulfonamides'

'Toxic/Irritant'

Final Disposal:
High-Temp Incineration

(RCRA Facility)

Click to download full resolution via product page

Figure 1: Decision logic for the segregation of sulfonamide chemical waste.

Detailed Disposal Procedures
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Scenario A: Solid Waste (Pure Compound)
Collection: Collect waste in a dedicated "Solid Organic Waste" container. A wide-mouth

HDPE jar is preferred to minimize dust generation during transfer.[1]

Labeling: Affix a hazardous waste label. Explicitly write: "Solid Waste: N-
phenylethenesulfonamide. Toxic. Irritant."

Decontamination: Wipe down the exterior of the container with a detergent solution

(Surfactant/Water) to remove static-clung dust.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)[1]
Solvent Identification:

If dissolved in Dichloromethane (DCM) or Chloroform: Use the Halogenated Waste carboy.

If dissolved in Methanol, Ethanol, Acetone, or DMSO: Use the Non-Halogenated Organic

carboy.

pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction involved strong

acids/bases, neutralize carefully before adding to the main waste carboy to prevent gas

evolution in the container.

Precipitation Risk: Sulfonamides have poor solubility in water.[1] Do not mix high-

concentration organic solutions with aqueous waste streams, as the compound may

precipitate and clog the container opening.[1]

Scenario C: Spill Response
Small Spill (<5g):

Isolate the area.[1]

Do not dry sweep. This generates dust.[1]

Cover with a damp paper towel or absorbent pad soaked in a mild surfactant (soap)

solution.[1]
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Scoop the damp material into a sealable bag and place it in the Solid Organic Waste

container.

Clean the surface with water and detergent.[1] Avoid bleach, as hypochlorite can react

with the sulfonamide nitrogen.

Regulatory Compliance (RCRA)
In the United States, this compound falls under the Resource Conservation and Recovery Act

(RCRA) guidelines:

Waste Code: While N-phenylethenesulfonamide is not explicitly "P-listed" or "U-listed," it

must be characterized by the generator.

Characteristic Waste: If the waste exhibits toxicity (via TCLP) or ignitability (if in solvent), it

carries the corresponding D-codes (e.g., D001 for ignitable solvents).

Satellite Accumulation: Waste must be stored at or near the point of generation (the lab

bench) and under the control of the operator. Containers must remain closed except when

adding waste [1].

References
U.S. Environmental Protection Agency (EPA). (2025).[1] Resource Conservation and

Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273.[1] Washington, D.C. [Link]

National Center for Biotechnology Information (NCBI). (2025).[1] PubChem Compound

Summary for CID 257501, 2-Phenylethenesulfonamide.[1][Link][1]

Harada, H., et al. (2001).[2] Ethenesulfonamide derivatives, a novel class of orally active

endothelin-A receptor antagonists.[1][2][3][4] Chemical & Pharmaceutical Bulletin, 49(5),

606–612.[2] (Provides structural context for reactivity).[1][2][3] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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